Cas no 129872-86-2 (5-Benzyl-2-chloro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one)

• Product Name: 5-Benzyl-2-chloro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• CAS No: 129872-86-2
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 4817863
• Update Time: 2023-08-18

5-Benzyl-2-chloro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-2-chloro-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• Inchi： 1S/C13H10ClN3O/c14-13-15-10-6-7-17(11(10)12(18)16-13)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,18)
• InChI Key： TXHDJDOGTWTZAZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CN(C=2C(N1)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2.4
• Topological Polar Surface Area: 46.4